Cas no 74192-60-2 (6-(hydroxymethyl)benzo[pqr]tetraphen-3-ol)

• Product Name: 6-(hydroxymethyl)benzo[pqr]tetraphen-3-ol
• CAS No: 74192-60-2
• MF: C₂₁H₁₄O₂
• MW: 298.334665775299
• CID: 1769850
• PubChem ID: 188153
• Update Time: 2025-04-21

6-(hydroxymethyl)benzo[pqr]tetraphen-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)benzo[pqr]tetraphen-3-ol
• 6-(hydroxymethyl)benzo[a]pyren-3-ol
• 74192-60-2
• 6-(Hydroxymethyl)benzo(a)pyren-3-ol
• DTXSID80225173

• Inchi： 1S/C21H14O2/c22-11-18-14-4-2-1-3-13(14)15-7-5-12-6-10-19(23)17-9-8-16(18)21(15)20(12)17/h1-10,22-23H,11H2
• InChI Key： PQMBVWLGDOFUSQ-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC=CC=2C2=CC=C3C=CC(=C4C=CC=1C2=C43)O

Computed Properties

• Exact Mass: 298.099379685g/mol
• Monoisotopic Mass: 298.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.5Ų